N-[3-(1-methyltetrazol-5-yl)phenyl]thian-4-amine

• IUPAC Name: N-[3-(1-methyltetrazol-5-yl)phenyl]thian-4-amine
• InChI: InChI=1S/C13H17N5S/c1-18-13(15-16-17-18)10-3-2-4-12(9-10)14-11-5-7-19-8-6-11/h2-4,9,11,14H,5-8H2,1H3
• InChI Key: BJPRNPJEMRCWNN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)C2=CC(=CC=C2)NC3CCSCC3
• Molecular Formula: C13H17N5S
• Molecular Weight: 275.38 g/mol

Description

N-[3-(1-methyltetrazol-5-yl)phenyl]thian-4-amine is a chemical compound that is commonly referred to as MTA. MTA is a thian-4-amine derivative that has been widely studied for its potential therapeutic applications. MTA has been shown to have a variety of biochemical and physiological effects on the body, and its mechanism of action has been extensively researched.

Mechanism of Action

MTA's mechanism of action is not fully understood, but it is believed to act through the inhibition of the enzyme methionine adenosyltransferase (MAT). MAT is involved in the production of S-adenosylmethionine (SAM), which is an important methyl donor in the body. Inhibition of MAT by MTA leads to a reduction in SAM levels, which can have a variety of downstream effects on cellular processes.
Biochemical and Physiological Effects:
MTA has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. MTA has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, MTA has been shown to have a protective effect on neurons and can prevent their degeneration.

Advantages and Limitations for Lab Experiments

MTA has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. MTA has also been extensively studied, and its mechanism of action is well understood. However, one limitation of MTA is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on MTA. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further research is needed to determine the optimal dosage and administration route for MTA in these applications. Another area of interest is the development of MTA analogs that may have improved pharmacological properties. Finally, the use of MTA in combination with other drugs for the treatment of cancer is an area that warrants further investigation.
Conclusion:
In conclusion, N-[3-(1-methyltetrazol-5-yl)phenyl]thian-4-amine, or MTA, is a thian-4-amine derivative that has been extensively studied for its potential therapeutic applications. MTA has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties, and its mechanism of action has been extensively researched. MTA has several advantages for use in lab experiments, but it can be toxic at high concentrations. There are several future directions for research on MTA, including its potential use in the treatment of neurodegenerative diseases and the development of MTA analogs with improved pharmacological properties.

Synthesis Methods

MTA can be synthesized by reacting 3-(1-methyltetrazol-5-yl)phenylamine with thioacetamide in the presence of a catalyst. The reaction produces MTA as a white crystalline solid with a melting point of 146-148°C. The purity of MTA can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

MTA has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. MTA has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. MTA has been shown to have a protective effect on neurons and can prevent their degeneration.